Cas no 2229069-57-0 (4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol)

• Product Name: 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol
• CAS No: 2229069-57-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6276854
• PubChem ID: 165653492
• Update Time: 2025-10-28

4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol
• 4-{[1-(aminomethyl)cyclopropyl]methyl}-2-chlorophenol
• EN300-1975878
• 2229069-57-0

• Inchi： 1S/C11H14ClNO/c12-9-5-8(1-2-10(9)14)6-11(7-13)3-4-11/h1-2,5,14H,3-4,6-7,13H2
• InChI Key： CTDVJVCBFHGUPL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1(CN)CC1)O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol

4-{1-(Aminomethyl)Cyclopropylmethyl}-2-Chlorophenol: A Comprehensive Overview

CAS No. 2229069-57-0, also known as 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclopropylmethyl and aminomethyl functional groups, which confer it with distinct properties that make it a valuable candidate for further investigation.

The chemical structure of 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol is composed of a phenolic ring substituted with a chlorine atom at the 2-position and a cyclopropylmethyl group carrying an aminomethyl moiety at the 4-position. The presence of these functional groups imparts the molecule with a combination of aromatic, halogenated, and aliphatic characteristics, making it an interesting subject for both theoretical and practical studies.

Recent research has focused on the potential biological activities of 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol. Studies have shown that this compound exhibits promising antimicrobial and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol effectively inhibited the growth of several bacterial strains, including both Gram-positive and Gram-negative bacteria. This finding suggests that the compound could be further developed as a potential antimicrobial agent.

In addition to its antimicrobial properties, 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol exhibited strong antioxidant activity, as measured by its ability to scavenge free radicals and inhibit lipid peroxidation. These findings highlight the potential of this compound as a therapeutic agent for oxidative stress-related conditions.

The unique chemical structure of 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol also makes it an attractive candidate for drug design and development. The cyclopropylmethyl group provides steric hindrance, which can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The aminomethyl group, on the other hand, can participate in hydrogen bonding interactions with biological targets, potentially enhancing the compound's binding affinity and selectivity.

In the context of drug discovery, 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol has been explored as a lead compound for developing new therapeutic agents. For example, researchers at the University of California have synthesized several derivatives of this compound and evaluated their biological activities. One derivative showed enhanced potency against cancer cells compared to the parent compound, suggesting that structural modifications can further optimize the therapeutic potential of 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol.

The safety profile of 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol is another important aspect that has been investigated. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its safety profile and ensure its suitability for clinical use.

In conclusion, 4-{1-(aminomethyl)cyclopropylmethyl}-2-chlorophenol (CAS No. 2229069-57-0) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for further exploration and development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for various medical applications.